2-Prop-1-en-1-yl-1-naphthaldehyde

• Molecular Formula: C14H12O
• Molecular Weight: 196.24 g/mol
• IUPAC Name: 2-prop-1-enylnaphthalene-1-carbaldehyde
• InChI: InChI=1S/C14H12O/c1-2-5-11-8-9-12-6-3-4-7-13(12)14(11)10-15/h2-10H,1H3
• InChI Key: DSEMICGDVDIXFC-UHFFFAOYSA-N
• Canonical SMILES: CC=CC1=C(C2=CC=CC=C2C=C1)C=O

Description

2-Prop-1-en-1-yl-1-naphthaldehyde is a naphthalene derivative featuring a propenyl (allyl) substituent at the 2-position and an aldehyde group at the 1-position of the naphthalene ring. This compound combines the aromatic stability of naphthalene with the reactivity of both the α,β-unsaturated propenyl group and the aldehyde functionality.

The aldehyde group at the 1-position is electron-withdrawing, which may influence the electronic environment of the propenyl substituent and the aromatic ring. This contrasts with naphthalene derivatives bearing hydroxyl or alkoxy groups, such as those described in (e.g., (prop-2-yn-1-yloxy)naphthalene), where oxygen-based substituents alter solubility and reactivity .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Functional Group Comparison

Aldehyde vs. Hydroxyl/Propargyl Ether Groups

• 1-Naphthaldehyde (C₁₁H₈O): Lacking the propenyl group, this simpler derivative is less sterically hindered and exhibits higher electrophilicity at the aldehyde position. It is widely used in condensation reactions (e.g., aldol additions).
• (Prop-2-yn-1-yloxy)naphthalene: Synthesized via propargylation of naphthols (), this compound replaces the aldehyde with a propargyl ether group, increasing hydrophobicity and enabling click chemistry applications .
• Naphthalen-1-ol (C₁₀H₈O): The hydroxyl group enhances solubility in polar solvents but reduces electrophilic reactivity compared to the aldehyde. It is a precursor for ethers and esters ().

Propenyl vs. Propargyl Substituents

• Propargyl groups (e.g., in compounds from ) allow for alkyne-specific reactions (e.g., Huisgen cycloaddition) but lack conjugation with adjacent substituents .

Physicochemical Properties

Compound	Functional Groups	Reactivity Highlights	Solubility Trends
2-Prop-1-en-1-yl-1-naphthaldehyde	Aldehyde, propenyl	Conjugated electrophilic sites	Low (non-polar solvents)
1-Naphthaldehyde	Aldehyde	High electrophilicity	Moderate (CHCl₃, ether)
(Prop-2-yn-1-yloxy)naphthalene	Propargyl ether	Click chemistry compatibility	Low (similar to alkanes)
Naphthalen-1-ol	Hydroxyl	Hydrogen bonding, acidity (pKa ~9.3)	High (polar solvents)

Note: Data inferred from structural analogs in and ; experimental validation required.